Cas no 6647-98-9 (4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid)

4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a carboxylic acid group at the 3-position. The 1-methyl group enhances stability and influences reactivity, making it a valuable intermediate in organic synthesis and medicinal chemistry. The iodine substituent offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its carboxylic acid group allows for derivatization into esters, amides, or other derivatives, broadening its utility in drug discovery and material science. This compound is particularly useful in constructing complex molecules due to its well-defined reactivity and structural modularity.

4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid structure

6647-98-9 structure

Product Name:4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid

CAS No:6647-98-9

MF:C₅H₅IN₂O₂

MW:252.009873151779

MDL:MFCD00465278

CID:1037463

PubChem ID:619777

Update Time:2025-05-22

4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid
- 4-iodo-1-methylpyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 4-iodo-1-methyl-
- TimTec1_000701
- iodo-N-methylpyrazolecarboxylic
- A3280/0139561
- UQPXGRAYQOWZOD-UHFFFAOYSA-N
- HMS1535P19
- SBB000912
- 0214AC
- STK315887
- ST007564
- AK109851
- BB 0260759
- R3230
- Pyrazo
- EN300-83465
- DTXSID60347286
- MFCD00465278
- RS-0311
- AMY38626
- Pyrazole-3-carboxylic acid, 4-iodo-1-methyl-
- 4-Iodo-1-methyl-1H-pyrazole-3-carboxylicacid
- AKOS000304122
- CS-0041434
- 4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid #
- 4-Iodo-1-methyl-pyrazole-3-carboxylic acid
- 6647-98-9
- SCHEMBL3143402
- Z275170054
- SY079900
- DB-349391
- BBL039420
- ALBB-004722
- AG-690/36543060
- DTXCID90298358
- MDL： MFCD00465278
- Inchi： 1S/C5H5IN2O2/c1-8-2-3(6)4(7-8)5(9)10/h2H,1H3,(H,9,10)
- InChI Key： UQPXGRAYQOWZOD-UHFFFAOYSA-N
- SMILES： IC1=CN(C)N=C1C(=O)O

Computed Properties

Exact Mass: 251.93957g/mol
Monoisotopic Mass: 251.93957g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: 0.7

Experimental Properties

Density: 2.3±0.1 g/cm3
Boiling Point: 362.3±27.0 °C at 760 mmHg
Flash Point: 172.9±23.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Iodo-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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